Cas no 389084-12-2 (Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-)

Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- is a specialized organic compound featuring a pyridine core substituted with a 2-nitro-4-(trifluoromethyl)phenylthio group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the nitro and trifluoromethyl groups enhances reactivity, particularly in nucleophilic substitution and coupling reactions. Its thioether linkage offers stability while allowing further functionalization. The compound's distinct structural features make it a useful intermediate in the synthesis of bioactive molecules, particularly those requiring electron-withdrawing substituents for targeted activity. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity.
Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- structure
389084-12-2 structure
Product Name:Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
CAS No:389084-12-2
MF:C12H7F3N2O2S
MW:300.256391763687
MDL:MFCD00170742
CID:304345
PubChem ID:695467
Update Time:2025-08-05

Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
    • 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylpyridine
    • 2-Nitro-1-(2-pyridylthio)-4-(trifluoromethyl)benzene
    • HMS2514C12
    • BIM-0047286.P001
    • MS-6588
    • MFCD00170742
    • CS-0332460
    • 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}pyridine
    • SBB055231
    • CHEMBL1567675
    • 2-(2-nitro-4-(trifluoromethyl)phenylthio)pyridine
    • HMS3375E21
    • 2-{[2-nitro-4-(trifluoromethyl)phenyl]thio}pyridine
    • SR-01000451282-1
    • AKOS001624006
    • MLS000572240
    • SMR000194201
    • 389084-12-2
    • SR-01000451282
    • DTXSID70351278
    • CBMicro_047158
    • 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)pyridine
    • MDL: MFCD00170742
    • Inchi: 1S/C12H7F3N2O2S/c13-12(14,15)8-4-5-10(9(7-8)17(18)19)20-11-3-1-2-6-16-11/h1-7H
    • InChI Key: YYVHNASCJDCQPY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.01800
  • Monoisotopic Mass: 300.01803313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • Melting Point: 90-92°C
  • PSA: 84.01000
  • LogP: 4.68300

Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Security Information

Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Pricemore >>

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Additional information on Pyridine,2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-

Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]

Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio], also known by its CAS number 389084-12-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring substituted with a thio group attached to a nitro-substituted trifluoromethyl phenyl moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio] involves a series of carefully designed reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. These improvements have been documented in several peer-reviewed journals, highlighting the importance of sustainable chemical processes in modern research.

One of the most notable features of this compound is its electronic properties. The presence of the nitro group and trifluoromethyl substituent significantly influences the electron distribution within the molecule, leading to enhanced reactivity in certain chemical transformations. This makes it an ideal candidate for use as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. For instance, studies have shown that derivatives of this compound exhibit potential as inhibitors of certain enzymes involved in neurodegenerative diseases.

In addition to its role in drug discovery, Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio] has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been explored for use in catalysis and as components in advanced materials such as conductive polymers. Recent research has focused on its potential as a building block for organic electronics, where its electronic properties could contribute to the development of next-generation devices.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with results indicating that it is relatively stable under ambient conditions but may undergo decomposition under harsh thermal or oxidative conditions.

From an environmental standpoint, understanding the fate and transport of Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio] is crucial. Recent studies have examined its biodegradation potential and toxicity profiles. These studies have revealed that while the compound exhibits moderate toxicity towards certain aquatic organisms, it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, Pyridine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio], CAS No: 389084-12-2, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to be explored by researchers worldwide, driven by advancements in synthetic methodologies and a deeper understanding of its chemical behavior. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.

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